Cas no 419536-33-7 ((4-(9H-Carbazol-9-yl)phenyl)boronic acid)
(4-(9H-Carbazol-9-yl)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(9H-Carbazol-9-yl)phenyl)boronic acid
- 4-(9H-Carbazol-9-yl)phenylboronic Acid (contains varying amounts of Anhydride)
- (4-carbazol-9-ylphenyl)boronic acid
- [4-(9H-Carbazol-9-yl)phenyl]boronic acid
- 4-(9-Carbazolyl)phenylboronic Acid
- 4-(9H-9-carbozale)phenylboronic acid
- 4-(9H-carbazol-9-yl)phenylboronic acid
- 4-(9H-Carbozol-9-yl)phenylboronic acid
- B-[4-(9H-carbazol-9-yl)phenyl]Boronic acid
- Boronic acid, [4-(9H-carbazol-9-yl)phenyl]-
- 4-(9H-Carbazol-9-yl)benzeneboronic Acid
- 4-(9H-Carbazol-9-yl)benzeneboronic Acid (contains varying amounts of Anhydride)
- 4-(9-Carbazolyl)benzeneboronic acid
- AMTB338
- KSC233K3P
- AMBA00004
- JGAVTCVHDMOQTJ-UHFFFAOYSA-N
- ZXBA000655
- EBD44154
- 4-(N-carbazolyl)phenyl boroni
- (4-(9H-Carbazol-9-yl)phenyl)boronic acid;4-(Carbazol-9-yl)phenylboronic acid;4-(9H-9-carbozale)phenylboronic acid
- SCHEM
- 4-(carbazol-9-yl)phenylboronic acid
- SB66472
- [4-(carbazol-9-yl)phenyl]boronic acid
- AM808119
- SY032743
- FT-0686884
- Z3234887160
- C2926
- SCHEMBL262197
- 4-(9H-carbazol-9-yl)phenyl boronic acid
- EN300-7372715
- (4-(9H-Carbazol-9-yl)phenyl)boronicacid
- AKOS015899747
- DTXSID50630816
- B-[4-(9H-carbazol-9-yl)phenyl]- Boronic acid
- CS-W000929
- MFCD13176534
- 4-(N-carbazolyl)phenyl boronic acid
- 4-(9H-9-carbazole)phenylboronic acid
- 419536-33-7
- Boronic acid, B-[4-(9H-carbazol-9-yl)phenyl]-
- AS-3170
- DB-050446
- (4-(9H-Carbazol-9-yl)phenyl)boronic acid(contains varying amounts of Anhydride)
-
- MDL: MFCD13176534
- Inchi: 1S/C18H14BNO2/c21-19(22)13-9-11-14(12-10-13)20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-12,21-22H
- InChI Key: JGAVTCVHDMOQTJ-UHFFFAOYSA-N
- SMILES: OB(C1C=CC(=CC=1)N1C2C=CC=CC=2C2=CC=CC=C12)O
Computed Properties
- Exact Mass: 287.11200
- Monoisotopic Mass: 287.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.4
Experimental Properties
- Color/Form: No data available
- Density: 1.2
- Melting Point: 264°C(lit.)
- Boiling Point: 452.7℃ at 760 mmHg
- Flash Point: 227.6±30.4 °C
- Refractive Index: 1.638
- PSA: 45.39000
- LogP: 2.46350
(4-(9H-Carbazol-9-yl)phenyl)boronic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at room temperature
(4-(9H-Carbazol-9-yl)phenyl)boronic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(4-(9H-Carbazol-9-yl)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-TQ645-200mg |
4-(9H-Carbazol-9-yl)phenylboronicAcid(containsvaryingamountsofAnhydride) |
419536-33-7 | 97% | 200mg |
60.0CNY | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-TQ645-5g |
4-(9H-Carbazol-9-yl)phenylboronicAcid(containsvaryingamountsofAnhydride) |
419536-33-7 | 97% | 5g |
555.0CNY | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-TQ645-1g |
4-(9H-Carbazol-9-yl)phenylboronicAcid(containsvaryingamountsofAnhydride) |
419536-33-7 | 97% | 1g |
185.0CNY | 2021-08-06 | |
| Matrix Scientific | 130933-1g |
[4-(9H-Carbazol-9-yl)phenyl]boronic acid, >95% |
419536-33-7 | >95% | 1g |
$136.00 | 2023-09-10 | |
| Matrix Scientific | 130933-5g |
[4-(9H-Carbazol-9-yl)phenyl]boronic acid, >95% |
419536-33-7 | >95% | 5g |
$532.00 | 2023-09-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C2926-5G |
4-(9H-Carbazol-9-yl)phenylboronic Acid (contains varying amounts of Anhydride) |
419536-33-7 | 5g |
¥210.00 | 2024-04-15 | ||
| Fluorochem | 046987-1g |
4-(9H-Carbozol-9-yl)phenylboronic acid |
419536-33-7 | 95% | 1g |
£17.00 | 2022-03-01 | |
| Fluorochem | 046987-5g |
4-(9H-Carbozol-9-yl)phenylboronic acid |
419536-33-7 | 95% | 5g |
£54.00 | 2022-03-01 | |
| Fluorochem | 046987-10g |
4-(9H-Carbozol-9-yl)phenylboronic acid |
419536-33-7 | 95% | 10g |
£88.00 | 2022-03-01 | |
| Fluorochem | 046987-25g |
4-(9H-Carbozol-9-yl)phenylboronic acid |
419536-33-7 | 95% | 25g |
£175.00 | 2022-03-01 |
(4-(9H-Carbazol-9-yl)phenyl)boronic acid Suppliers
(4-(9H-Carbazol-9-yl)phenyl)boronic acid Related Literature
-
Chuan Li,Xiaoyang Du,Yu Zhou,Jun Ye,Lulu Fu,Mark G. Humphrey,Chao Wu,Juewen Zhao,Yanqing Du,Silu Tao,Jiacheng Wu,Chi Zhang J. Mater. Chem. C 2018 6 6949
-
Yanming Wang,Keke Duan,Guoxiang Li,Gewen Yu RSC Adv. 2019 9 32010
-
Wei Liu,Shian Ying,Runda Guo,Xianfeng Qiao,Panpan Leng,Qing Zhang,Yaxiong Wang,Dongge Ma,Lei Wang J. Mater. Chem. C 2019 7 1014
-
Lin-Song Cui,Shou-Cheng Dong,Yuan Liu,Qian Li,Zuo-Quan Jiang,Liang-Sheng Liao J. Mater. Chem. C 2013 1 3967
-
Weihua Zhuang,Ping Tan,Shufen Li,Chengming Li,Jiapeng Zhang,Jianzhong Ai,Lu Yang,Gaocan Li,Qiang Wei,Mao Chen,Yunbing Wang J. Mater. Chem. B 2021 9 9553
Additional information on (4-(9H-Carbazol-9-yl)phenyl)boronic acid
Research Briefing on (4-(9H-Carbazol-9-yl)phenyl)boronic acid (CAS: 419536-33-7) in Chemical Biology and Pharmaceutical Applications
(4-(9H-Carbazol-9-yl)phenyl)boronic acid (CAS: 419536-33-7) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its carbazole and phenylboronic acid moieties, serves as a critical building block in the synthesis of advanced materials, sensors, and therapeutic agents. Recent studies have explored its utility in Suzuki-Miyaura cross-coupling reactions, fluorescence-based sensing, and as a potential scaffold for drug development.
One of the most notable advancements involving (4-(9H-Carbazol-9-yl)phenyl)boronic acid is its role in the development of organic light-emitting diodes (OLEDs). Researchers have demonstrated that this compound can enhance the electroluminescent properties of OLEDs due to its high thermal stability and efficient charge transport capabilities. A 2023 study published in Advanced Materials highlighted its use in creating blue-emitting layers with improved efficiency and longevity, paving the way for next-generation display technologies.
In the realm of chemical biology, (4-(9H-Carbazol-9-yl)phenyl)boronic acid has been employed as a fluorescent probe for detecting reactive oxygen species (ROS) and glucose. Its boronic acid group selectively binds to diols, making it a promising candidate for glucose sensing applications. A recent paper in Analytical Chemistry reported the development of a glucose sensor with high sensitivity and selectivity, leveraging the compound's unique photophysical properties. This innovation holds potential for non-invasive glucose monitoring in diabetic patients.
Pharmaceutical research has also explored the therapeutic potential of (4-(9H-Carbazol-9-yl)phenyl)boronic acid. Its carbazole moiety is known for its anticancer and antimicrobial properties, while the boronic acid group can act as a protease inhibitor. A 2022 study in Journal of Medicinal Chemistry investigated its efficacy as a boron-containing drug candidate for treating bacterial infections, showing promising results in vitro against multidrug-resistant strains. Further preclinical studies are underway to evaluate its pharmacokinetics and safety profile.
Despite these advancements, challenges remain in the large-scale synthesis and purification of (4-(9H-Carbazol-9-yl)phenyl)boronic acid. Recent efforts have focused on optimizing its synthetic routes to improve yield and purity. A 2023 publication in Organic Process Research & Development detailed a novel catalytic method that reduces byproduct formation and enhances scalability, addressing a critical bottleneck in its industrial application.
In conclusion, (4-(9H-Carbazol-9-yl)phenyl)boronic acid (CAS: 419536-33-7) represents a multifaceted compound with broad applications in materials science, chemical sensing, and drug development. Ongoing research continues to uncover its potential, driven by its unique structural and functional properties. Future directions may include exploring its use in targeted drug delivery systems and as a component in advanced diagnostic tools, further solidifying its importance in the field.
419536-33-7 ((4-(9H-Carbazol-9-yl)phenyl)boronic acid) Related Products
- 1133057-97-2([9-(1-naphthalenyl)-9H-carbazol-3-yl]-Boronic acid)
- 1133058-06-6(6,9-Diphenyl-9H-carbazol-3-yl-3-boronic acid)
- 858131-73-4(4'-(Carbazol-9-yl)-4-biphenylylboronic Acid)
- 1028648-22-7(9-(biphenyl-4-yl)-3-boric acid-9H-carbazole)
- 854952-58-2(B-(9-Phenyl-9H-carbazol-3-yl)boronic Acid)
- 864377-33-3((3-(9H-Carbazol-9-yl)phenyl)boronic acid)
- 1133057-98-3([9-(2-Naphthalenyl)-9h-carbazol-3-yl]-boronic acid)
- 1240963-55-6((4-(9-phenyl-9H-carbazol-3-yl)phenyl)boronic acid)
- 731016-45-8(9-p-tolyl-9H-carbazol-3-ylboronic acid)
- 1001911-63-2((9-Phenyl-9H-carbazol-2-yl)boronic acid)